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Compound of Interest

Compound Name: Methyl 4-Formylbenzoate

Cat. No.: B139623 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the physicochemical properties,

synthesis, and handling of methyl 4-formylbenzoate, a key intermediate in organic synthesis.

The information is tailored for professionals in research, development, and pharmaceutical

sciences.

Core Physicochemical Properties
Methyl 4-formylbenzoate is a white crystalline solid at room temperature.[1] Its key physical

and chemical properties are summarized in the table below, providing a comparative overview

of data from various sources.
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Property Value Conditions Source(s)

Boiling Point 265 °C 1013 hPa / 760 mmHg [1][2][3][4][5][6]

264 - 266 °C 1013 hPa [7]

509 °F 760 mmHg [8]

Melting Point 59 - 63 °C [1][2][4][9]

61 °C [3]

59 °C [5]

56 - 59 °C [7]

57 - 64 °C [6]

Density 1.2 g/cm³ 20 °C [1][5][7]

1.200 g/mL [3][6]

Molecular Weight 164.16 g/mol [8]

Flash Point 128 °C [5][7]

253 °F (122.5 °C) TCC (est.) [10]

Ignition Temperature 240 °C [5][7]

Solubility Insoluble in water 20 °C [1][7]

Readily dissolved in

acetone, toluene,

methylene chloride

[11]

Vapor Pressure 0.0099 mmHg [8]

Synthesis of Methyl 4-formylbenzoate
Methyl 4-formylbenzoate is a crucial intermediate in the synthesis of various fine chemicals,

including fluorescent whitening agents and pharmaceutical ingredients.[12] A common

laboratory-scale synthesis involves the esterification of p-formylbenzoic acid.
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Experimental Protocol: Esterification of p-
Formylbenzoic Acid
This protocol describes the synthesis of methyl 4-formylbenzoate from p-formylbenzoic acid.

[12]

Materials:

p-Formylbenzoic acid

Methanol

Corrosion-resistant pressure reactor with stirrer

Nitrogen gas

Sodium bicarbonate

Filtration apparatus

Drying oven

Procedure:

Purification of p-Formylbenzoic Acid (if necessary):

Dissolve crude p-formylbenzoic acid in a sodium sulfite solution.

Adjust the pH to approximately 4 with 15% sulfuric acid and filter.

Heat the filtrate and slowly add 50% sulfuric acid to decompose the addition product and

precipitate pure p-formylbenzoic acid.

Cool, filter the precipitate, wash with water until neutral, and dry.

Pressurized Esterification:
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Charge the corrosion-resistant pressure reactor with 300g of purified p-formylbenzoic acid

and 900g of methanol.

Purge the reactor with nitrogen gas for 3 minutes.

Seal the reactor, begin stirring, and heat to maintain a temperature of 118-120°C and a

pressure of 0.5-0.75MPa for 5 hours.

After the reaction is complete, cool the reactor to 30°C before discharging the contents.

Filter the crude product if necessary and recover the excess methanol via distillation. This

yields crude methyl 4-formylbenzoate.

Purification of Methyl 4-formylbenzoate:

Prepare a solution of 20g of sodium bicarbonate in 1200ml of water.

In a separate vessel, dissolve 95g of the crude methyl 4-formylbenzoate in 120g of an

80% methanol-water solution with heating to 50°C.

Slowly add the hot sodium bicarbonate solution to the dissolved crude product with

continuous stirring.

After the addition is complete, continue stirring for 10 minutes.

Vacuum filter the mixture to collect the solid product.

Wash the filter cake with water until neutral.

Dry the purified methyl 4-formylbenzoate under vacuum at 40-44°C.

The following diagram illustrates the workflow for the synthesis and purification of methyl 4-
formylbenzoate.
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Purification of p-Formylbenzoic Acid

Esterification

Purification of Product

Crude p-Formylbenzoic Acid Dissolve in Na2SO3 solution Acidify to pH 4 (H2SO4) & Filter Decompose with H2SO4 & Heat Cool, Filter, Wash & Dry Pure p-Formylbenzoic Acid

Pressurized Esterification
(118-120°C, 0.5-0.75MPa, 5h)Methanol Cool to 30°C & Discharge Distill to remove excess Methanol Crude Methyl 4-formylbenzoate Dissolve in 80% Methanol/Water (50°C)

Add Bicarbonate Solution & Stir

Sodium Bicarbonate Solution

Vacuum Filter & Wash with Water Vacuum Dry (40-44°C) Pure Methyl 4-formylbenzoate

Click to download full resolution via product page

Figure 1. Synthesis and Purification Workflow for Methyl 4-formylbenzoate.

Safety and Handling
Methyl 4-formylbenzoate is considered a hazardous substance.[13] It can be harmful if

inhaled, ingested, or comes into contact with skin.[13] It is also irritating to the eyes, respiratory

system, and skin.[13] Appropriate personal protective equipment, including gloves, eye

protection, and a dust mask, should be worn when handling this chemical. It is a combustible

solid and should be stored away from strong oxidizing agents.[1] The material may be sensitive

to prolonged exposure to air.[1]

Applications in Research and Development
As an organic synthesis intermediate, methyl 4-formylbenzoate is utilized in the preparation

of a variety of compounds.[12] Its aldehyde group is reactive and can participate in numerous

chemical transformations.[12] One notable application is in the synthesis of dimethyl

terephthalate.[1] It also serves as a precursor for active pharmaceutical ingredients and

fluorescent brighteners.[1]

The logical relationship of its role as an intermediate is depicted in the following diagram.
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Figure 2. Role of Methyl 4-formylbenzoate as a Chemical Intermediate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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